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Drug Comparison Overview

The table below summarizes the key characteristics of these two oral third-generation cephalosporins based

on the gathered data.

Feature Cefetamet Pivoxil Cefixime

Drug Generation Third-generation cephalosporin [1] Third-generation cephalosporin
[1]

Administration Oral prodrug (ester of Cefetamet) [2] Orally available [1]

Typical Adult Dosage 250-500 mg twice daily [3]; 500 mg twice

daily (for cUTI) [4]

200 mg twice daily [3]; 400 mg

daily [5]

Primary Elimination Renal [6] Non-renal (~80%) [7]

Key PK/PD
Consideration

Exhibits nonlinear pharmacokinetics [7] Exhibits nonlinear
pharmacokinetics [7]

Activity vs. *S. aureus* Less active [1] [8] Less active [1] [8]
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Feature Cefetamet Pivoxil Cefixime

Stability to β-
lactamases

Good stability against classic β-
lactamases; most stable against

extended-spectrum β-lactamases
(ESBLs) among oral cephalosporins [8]

Good stability against classic β-
lactamases [8]

Activity vs.
Enterobacteriaceae

Borderline for low-level cephalosporinase
producers; ineffective against high-level

producers [8]

Borderline for low-level
cephalosporinase producers;

ineffective against high-level
producers [8]

Clinical Efficacy and Safety Data

Clinical studies from the 1990s directly compared the therapeutic equivalence of Cefetamet Pivoxil and

Cefixime.

Respiratory Tract Infections (RTIs)

A double-blind study in patients with chronic respiratory tract infections found no significant difference

in efficacy. The efficacy rate was 83.3% for Cefetamet Pivoxil (1000 mg/day) and 72.7% for Cefixime
(400 mg/day) [5].

Another controlled clinical study of 99 patients with respiratory and urinary tract infections reported
clinical efficacy rates of 94.1% for Cefetamet Pivoxil and 91.7% for Cefixime, with no statistical

difference [3].

Urinary Tract Infections (UTIs)

In the same study of 99 patients, the bacterial clearance rates were nearly identical: 95.3% for
Cefetamet Pivoxil and 95.1% for Cefixime [3].

A study on complicated UTIs compared Cefetamet Pivoxil (500 mg twice daily) to cefuroxime axetil,
showing a high bacteriological success rate of 97.4% for Cefetamet [4].

Safety Profile

In the study of 99 patients, adverse drug reactions occurred in 9.1% of the Cefetamet Pivoxil group
and 7.4% of the Cefixime group, with no significant difference [3].

The double-blind RTI study reported side effect incidences of 9.3% (Cefetamet Pivoxil) and 3.9%
(Cefixime), and abnormal lab findings in 15.1% (Cefetamet Pivoxil) and 14.7% (Cefixime) of patients.
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These differences were also not statistically significant [5]. Adverse events were generally mild to

moderate and predominantly gastrointestinal [4] [1].

Experimental Protocol Overview

For researchers, here is a summary of the methodologies from key clinical studies cited.

1. Randomized Controlled Clinical Study in Respiratory and Urinary Tract Infections [3]

Design: Randomized, controlled clinical trial.

Patients: 99 patients with respiratory or urinary tract infections.
Intervention: Patients were randomized to receive either Cefetamet Pivoxil (250-500 mg) or Cefixime

(200 mg), both administered orally twice daily for 7-10 days.
Evaluation: Clinical efficacy, bacterial clearance rates, and adverse reactions were assessed. 89

patients were evaluated for efficacy.

2. Double-Blind Comparative Study in Chronic Respiratory Tract Infections [5]

Design: Double-blind, comparative study.

Patients: Patients with chronic respiratory tract infections (infectious exacerbation).
Intervention: Cefetamet Pivoxil (1000 mg/day) vs. Cefixime (400 mg/day), orally in two divided doses

for 14 days (in principle).
Evaluation: Clinical efficacy was judged by both an independent committee and the attending

physician. Bacteriological eradication and safety (side effects, laboratory findings) were also
evaluated.

Mechanisms and Workflows

The following diagram illustrates the metabolic activation and mechanism of action shared by Cefetamet

Pivoxil and other oral cephalosporin prodrugs.

Oral Administration Cefetamet Pivoxil
(Prodrug Ester)

Esterases in
Intestinal Wall

Absorption Cefetamet
(Active Metabolite)

Hydrolysis Penicillin-Binding
Proteins (PBPs)

Binds to Inhibition of
Cell Wall Synthesis
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Cefetamet Pivoxil is a prodrug designed for improved oral absorption. It is hydrolyzed by esterases in the

intestinal wall to its active form, Cefetamet [2]. The active drug exerts its bactericidal effect by binding to

Penicillin-Binding Proteins (PBPs) in the bacterial cell wall, disrupting cell wall synthesis [2].

The diagram below outlines the key steps for conducting a clinical trial to comparatively evaluate antibiotic

efficacy, reflecting the methodologies in the cited studies.

Efficacy Endpoints

Safety Endpoints

1. Patient Enrollment & 
Randomization

2. Treatment Administration
(Blinded)

3. Efficacy Evaluation

4. Safety Evaluation Clinical Response
( Cure / Improvement / Failure ) Bacteriological Eradication

5. Data Analysis Adverse Events (AEs) Laboratory Abnormalities

Click to download full resolution via product page

Research Considerations

Therapeutic Positioning: The evidence suggests that in the 1990s, Cefetamet Pivoxil and Cefixime

were therapeutically equivalent for respiratory and urinary tract infections. Current utility may be in
cases of penicillin hypersensitivity or resistance to first-line therapy [1].
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Spectrum Limitations: A key consideration for both drugs is their reduced activity against

Staphylococcus aureus compared to earlier-generation cephalosporins [1].
Stability to Resistance: Cefetamet appears to have an advantage in stability against certain

extended-spectrum β-lactamases (ESBLs) [8], though clinical confirmation is noted as needed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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